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Compound of Interest

Compound Name: 4-(Methylamino)phenol

Cat. No.: B085996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Metol, with the chemical name p-Methylaminophenol Sulfate, is a cornerstone developing

agent in black-and-white photography, prized for its ability to produce images with fine grain

and low fog.[1][2] When formulated in combination with hydroquinone, it forms a potent Metol-

hydroquinone (MQ) developer capable of producing high-contrast images.[1][3] This

superadditive combination, where the combined developing activity is greater than the sum of

their individual actions, allows for versatile and efficient developer formulations.[3][4] By

adjusting the ratio of Metol to hydroquinone and modifying other components such as the alkali

and restrainer, a wide range of contrast levels can be achieved.[3][5]

These application notes provide a detailed protocol for the formulation, use, and evaluation of

Metol-based high-contrast developers, with a focus on reproducible and quantifiable results.
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Property Value

Chemical Formula (C₇H₁₀NO)₂SO₄

Molecular Weight 344.38 g/mol

Appearance White to slightly pink crystalline powder[1]

Solubility Soluble in water and alcohol[1]

Melting Point 260 °C (decomposes)

pH Slightly acidic in solution[1]

High-Contrast Developer Formulations
High-contrast developers are characterized by a higher concentration of hydroquinone relative

to Metol and a strongly alkaline environment, often with a pH between 11 and 12.[5] A classic

example of such a formulation is Kodak D-19.

Stock Solution Formulation: Kodak D-19
This formulation is a well-established high-contrast developer.[2][6]
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Component
Quantity per 1 Liter of
Water

Purpose

Metol 2.2 g
Developing agent (initiates

development, fine grain)[5]

Sodium Sulfite (anhydrous) 96.0 g

Preservative (prevents

oxidation of developing

agents)[2][6]

Hydroquinone 8.8 g
Developing agent (builds

contrast)[2][5][6]

Sodium Carbonate

(monohydrated)
48.0 g

Accelerator (provides alkaline

pH for developer activity)[2][6]

Potassium Bromide 5.0 g

Restrainer (prevents fog and

controls development rate)[2]

[5][6]

Variations for Modulating Contrast
The contrast of an MQ developer can be systematically altered by changing the ratio of Metol

to hydroquinone. A higher proportion of hydroquinone will result in higher contrast.[5]

Formulati
on

Metol
(g/L)

Hydroqui
none
(g/L)

Sodium
Sulfite
(g/L)

Sodium
Carbonat
e (g/L)

Potassiu
m
Bromide
(g/L)

Expected
Contrast

Moderate

Contrast
2.5 5.0 100.0 20.0 1.0 Lower

High

Contrast

(D-19 type)

2.2 8.8 96.0 48.0 5.0 High

Very High

Contrast
2.0 12.0 90.0 55.0 6.0 Higher
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Quantitative Performance Data
The following table provides representative data on the performance of a Kodak D-19 type

developer with a standard black and white film, illustrating the effect of development time on

the contrast index (gamma). Gamma is a measure of the contrast of the photographic material,

representing the slope of the straight-line portion of the characteristic curve.[7]

Development Time at 20°C (minutes) Contrast Index (Gamma)

4 0.85

5 1.05

6 1.25

7 1.40

8 1.55

Note: This data is illustrative. Actual results will vary depending on the specific film, agitation,

and temperature control.

Experimental Protocols
Preparation of Kodak D-19 Stock Solution (1 Liter)
Materials:

Metol (p-Methylaminophenol Sulfate)

Sodium Sulfite (anhydrous)

Hydroquinone

Sodium Carbonate (monohydrated)

Potassium Bromide

Distilled water
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1-liter glass beaker

Magnetic stirrer and stir bar

Weighing scale (accurate to 0.1 g)

Graduated cylinders

1-liter amber glass storage bottle

Procedure:

Start with 750 mL of distilled water at approximately 50°C.

With gentle stirring, dissolve 2.2 g of Metol completely. It is crucial to dissolve the chemicals

in the specified order.[2]

Slowly add and dissolve 96.0 g of Sodium Sulfite.

Add and dissolve 8.8 g of Hydroquinone.

Add and dissolve 48.0 g of Sodium Carbonate.

Add and dissolve 5.0 g of Potassium Bromide.

Add cold distilled water to bring the final volume to 1 liter.

Mix thoroughly and transfer the solution to a tightly sealed amber glass bottle for storage.

Sensitometric Evaluation of Developer Performance
This protocol outlines the procedure for determining the contrast index (gamma) of a developer

formulation.

Materials:

Film of choice

Calibrated photographic step wedge
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Contact printing frame or enlarger

Densitometer

Developer solution to be tested

Standard photographic fixer and washing aid

Graph paper or data analysis software

Procedure:

Exposure: In a darkroom, place a sheet of film in contact with the step wedge, emulsion to

emulsion. Expose the film through the step wedge using a controlled light source.

Development: Process the exposed film in the developer formulation being tested. Maintain

a constant temperature (e.g., 20°C) and a consistent, repeatable agitation pattern throughout

the development time.

Fixing, Washing, and Drying: After development, fix, wash, and dry the film according to

standard procedures to ensure archival stability.

Densitometry: Use a densitometer to measure the optical density of each step on the

processed film strip.

Plotting the Characteristic Curve: For each development time, plot the measured density (Y-

axis) against the corresponding log of the relative exposure from the step wedge (X-axis).

This will generate the characteristic curve (also known as the H&D curve) for that film-

developer combination.

Calculating Gamma (γ): Gamma is the slope of the straight-line portion of the characteristic

curve. Select two points (D1, log E1) and (D2, log E2) on the straight-line portion of the curve

and calculate the slope using the following formula:

γ = (D2 - D1) / (log E2 - log E1)[8]

Visualizations
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Superadditive Mechanism of Metol and Hydroquinone
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Silver Halide Emulsion

Developer Solution

Exposed Silver Halide (AgX)

Metallic Silver (Ag)

Reduction

Metol (Active)

Metol (Oxidized)

Oxidation Regeneration

Hydroquinone (Active)

Hydroquinone (Oxidized)

Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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